3-(2-Chlorophenyl)-5-[1-(2,4-difluorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a difluorophenyl group, a methyltriazolyl group, and an oxadiazole group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including nucleophilic substitution, condensation, and cyclization .Molecular Structure Analysis
The molecular structure of this compound likely involves several aromatic rings (from the phenyl and triazolyl groups) and heterocyclic rings (from the oxadiazole group). The presence of halogens (chlorine and fluorine) may also influence its electronic structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the halogen atoms might be susceptible to nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic and heterocyclic rings could impact its solubility, stability, and reactivity .Scientific Research Applications
Synthesis and Characterization
- The compound 3-(2-Chlorophenyl)-5-[1-(2,4-difluorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole and its derivatives have been a focus in synthetic chemistry. For instance, Bekircan et al. (2015) synthesized novel heterocyclic compounds derived from related structures, focusing on lipase and α-glucosidase inhibition, showcasing the compound's potential in enzyme inhibition studies (Bekircan, Ülker, & Menteşe, 2015).
Antimicrobial Activity
- Several studies have explored the antimicrobial potential of 1,2,4-oxadiazole derivatives. Sun et al. (1999) synthesized derivatives that exhibited antibacterial activity (Sun, Liang, Zhang, Wang, & Wang, 1999). Additionally, Deshmukh et al. (2017) synthesized novel compounds for antibacterial screening, which included 1,3,4-oxadiazoles with piperazine nucleus (Deshmukh, Karale, Akolkar, & Randhavane, 2017).
Anticancer Properties
- The anticancer potential of 1,2,4-oxadiazole derivatives has been explored. Zhang et al. (2005) identified certain derivatives as apoptosis inducers and potential anticancer agents (Zhang, Kasibhatla, Kuemmerle, Kemnitzer, Ollis-Mason, Qiu, Crogan-Grundy, Tseng, Drewe, & Cai, 2005).
Nematocidal Activity
- Liu et al. (2022) synthesized novel 1,2,4-oxadiazole derivatives with 1,3,4-thiadiazole amide moiety, revealing good nematocidal activity against Bursaphelenchus xylophilus, indicating potential in agricultural applications (Liu, Wang, Zhou, & Gan, 2022).
Pharmacological Properties
- The pharmacologically relevant properties, including solubility and partitioning processes of novel oxadiazole derivatives, have been studied by Volkova et al. (2020), contributing to the understanding of their biophysical interactions (Volkova, Levshin, & Perlovich, 2020).
Enzyme Inhibition
- Compounds derived from 1,2,4-oxadiazole have been tested for their enzyme inhibitory properties. The study by Bekircan et al. (2015) mentioned earlier is a notable example in this area (Bekircan, Ülker, & Menteşe, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
The future research directions would depend on the properties and potential applications of this compound. Given the structural complexity and the presence of several functional groups, it could be of interest in various fields such as medicinal chemistry, materials science, and synthetic organic chemistry .
properties
IUPAC Name |
3-(2-chlorophenyl)-5-[1-(2,4-difluorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClF2N5O/c1-9-15(22-24-25(9)14-7-6-10(19)8-13(14)20)17-21-16(23-26-17)11-4-2-3-5-12(11)18/h2-8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHIMJPGJMCYMLY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=C(C=C(C=C2)F)F)C3=NC(=NO3)C4=CC=CC=C4Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClF2N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.